Cas no 2089901-27-7 (1-4-(trifluoromethoxy)phenylethane-1-sulfonyl chloride)

• Product Name: 1-4-(trifluoromethoxy)phenylethane-1-sulfonyl chloride
• CAS No: 2089901-27-7
• MF: C₉H₈ClF₃O₃S
• MW: 288.671231269836
• CID: 5696139
• PubChem ID: 131475968
• Update Time: 2025-06-13

1-4-(trifluoromethoxy)phenylethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, α-methyl-4-(trifluoromethoxy)-
• 1-[4-(Trifluoromethoxy)phenyl]ethane-1-sulfonyl chloride
• EN300-1450793
• 2089901-27-7
• 1-[4-(Trifluoromethoxy)phenyl]ethane-1-sulfonylchloride
• 1-4-(trifluoromethoxy)phenylethane-1-sulfonyl chloride

• Inchi： 1S/C9H8ClF3O3S/c1-6(17(10,14)15)7-2-4-8(5-3-7)16-9(11,12)13/h2-6H,1H3
• InChI Key： JXRCAMGFUFZHJA-UHFFFAOYSA-N
• SMILES： ClS(C(C)C1C=CC(=CC=1)OC(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 287.9834775g/mol
• Monoisotopic Mass: 287.9834775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.474±0.06 g/cm3(Predicted)
• Boiling Point: 299.8±40.0 °C(Predicted)

Additional information on 1-4-(trifluoromethoxy)phenylethane-1-sulfonyl chloride

Recent Advances in the Application of 1-4-(trifluoromethoxy)phenylethane-1-sulfonyl chloride (CAS: 2089901-27-7) in Chemical Biology and Pharmaceutical Research

1-4-(trifluoromethoxy)phenylethane-1-sulfonyl chloride (CAS: 2089901-27-7) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy phenyl group, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The unique electronic properties imparted by the trifluoromethoxy group enhance the compound's reactivity and binding affinity, making it a valuable tool in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1-4-(trifluoromethoxy)phenylethane-1-sulfonyl chloride as a key intermediate in the synthesis of novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The study demonstrated that the compound's structural features contributed to improved selectivity and potency compared to traditional sulfonamide derivatives. The researchers employed a combination of computational modeling and in vitro assays to validate the compound's efficacy, paving the way for its application in treating conditions such as glaucoma and cancer.

Another groundbreaking application of this compound was reported in a 2024 Nature Communications article, where it was used to develop a new class of covalent inhibitors for SARS-CoV-2 main protease (Mpro). The sulfonyl chloride moiety facilitated the formation of a stable covalent bond with the protease's active site cysteine residue, leading to irreversible inhibition. This approach showed promising results in preclinical trials, with the compound exhibiting low cytotoxicity and high antiviral activity. The study underscores the potential of 1-4-(trifluoromethoxy)phenylethane-1-sulfonyl chloride in addressing emerging viral threats.

Beyond its role in drug development, recent research has explored the use of this compound in chemical biology tools. A 2023 ACS Chemical Biology study detailed its incorporation into activity-based probes (ABPs) for profiling serine hydrolases. The probes demonstrated high specificity and sensitivity, enabling the identification of previously unknown hydrolase targets in complex biological samples. This advancement opens new avenues for understanding enzyme function and discovering novel therapeutic targets.

In conclusion, 1-4-(trifluoromethoxy)phenylethane-1-sulfonyl chloride (CAS: 2089901-27-7) has emerged as a critical building block in modern chemical biology and pharmaceutical research. Its unique chemical properties and versatility make it indispensable for developing next-generation therapeutics and research tools. Future studies are expected to further expand its applications, particularly in targeted drug delivery and precision medicine.